Cas no 1509717-01-4 (6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1509717-01-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5746968
• PubChem ID: 80637822
• Update Time: 2025-05-24

6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20797592
• AKOS019204443
• 1509717-01-4
• EN300-725386
• 6-(2-METHYLPYRROLIDIN-1-YL)PYRIDINE-3-CARBALDEHYDE
• 3-Pyridinecarboxaldehyde, 6-(2-methyl-1-pyrrolidinyl)-
• 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C11H14N2O/c1-9-3-2-6-13(9)11-5-4-10(8-14)7-12-11/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： HQPYDXKLPAJGRG-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1CCCC1C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 358.0±27.0 °C(Predicted)
• pka: 5.26±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde

6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde: A Comprehensive Overview

The compound 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 1509717-01-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structure and Properties: The molecule consists of a pyridine ring substituted with a carbaldehyde group at the 3-position and a 2-methylpyrrolidine moiety at the 6-position. This combination imparts the compound with distinct electronic and steric properties. The pyridine ring contributes aromatic stability, while the 2-methylpyrrolidine group introduces a flexible and slightly basic environment. These features make 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde an interesting candidate for various chemical transformations.

Synthesis: The synthesis of 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent studies have explored more efficient methods, such as using microwave-assisted synthesis or catalytic cross-coupling reactions, to enhance yield and purity. These advancements have significantly streamlined the production process, making it more accessible for large-scale applications.

Applications in Medicinal Chemistry: One of the most promising areas of application for this compound is in medicinal chemistry. The presence of both aldehyde and pyrrolidine groups makes it an excellent candidate for drug design. Recent research has highlighted its potential as a lead compound in anti-cancer drug development. For instance, studies have shown that derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells, suggesting a potential role in targeted therapy.

Role in Organic Synthesis: Beyond medicinal chemistry, 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde serves as a valuable building block in organic synthesis. Its aldehyde group can undergo various reactions, such as condensation reactions or reductions, to form complex structures. Recent advancements in catalytic asymmetric synthesis have further expanded its utility by enabling the construction of chiral centers with high enantioselectivity.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of chemical compounds has become a critical consideration. Recent studies have evaluated the biodegradability and toxicity of 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde, revealing that it exhibits low toxicity to aquatic organisms under standard test conditions. These findings support its safe use in industrial settings while aligning with global sustainability goals.

Future Directions: Looking ahead, ongoing research aims to explore novel applications and improve the synthesis efficiency of 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde. Emerging technologies, such as machine learning-driven drug discovery and continuous flow chemistry, are expected to play pivotal roles in unlocking new potentials for this compound.

In conclusion, 6-(2-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 1509717-01-) stands out as a versatile and impactful molecule with applications spanning medicinal chemistry, organic synthesis, and environmental science. Its continued exploration promises to yield innovative solutions across these disciplines.